1-(6-Chloro-3-nitro-pyridin-2-yl)-piperazine

• Molecular Formula: C9H11ClN4O2
• Molecular Weight: 242.66 g/mol
• IUPAC Name: 1-(6-chloro-3-nitropyridin-2-yl)piperazine
• InChI: InChI=1S/C9H11ClN4O2/c10-8-2-1-7(14(15)16)9(12-8)13-5-3-11-4-6-13/h1-2,11H,3-6H2
• InChI Key: TZSKJGAQSLFBSE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=C(C=CC(=N2)Cl)[N+](=O)[O-]

Description

1-(6-Chloro-3-nitro-pyridin-2-yl)-piperazine is a useful research compound. Its molecular formula is C9H11ClN4O2 and its molecular weight is 242.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

piperazine (1.38 g) was added to a stirred solution of 2,6-dichloro-3-nitropyridine (3.0 g, prepared according to J. Heterocyclic Chem. 1994, 31, 73) and diisopropylethylamine (3.0 ml) in dichloromethane (100 ml) at 0° C. under N2. The resulting solution was stirred at room temperature for 2 hours then poured into saturated aqueous sodium bicarbonate, extracted with dichloromethane, dried over sodium sulfate and concentrated in vacuo. The residue was subjected to silica gel chromatography (ethyl acetate:methanol 8:2) to afford 1-(6-Chloro-3-nitro-pyridin-2-yl)-piperazine (2.99 g) as a red solid. M.p. 50-53° C.; MS (ES+) 243/245 (M+H+).